Cas no 331472-31-2 (4-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide)

• Product Name: 4-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide
• CAS No: 331472-31-2
• MF: C₁₆H₁₃N₃O₂S
• MW: 311.358321905136
• CID: 3941278
• PubChem ID: 667741
• Update Time: 2025-08-04

4-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)-
• LUF-5417
• 4-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide
• BDBM50097423
• STL203008
• F3394-1093
• AKOS000813206
• EN300-1692894
• VU0618369-1
• CHEMBL305322
• SCHEMBL6942413
• 4-Methoxy-N-(3-phenyl-[1,2,4]thiadiazol-5-yl)-benzamide(LUF5417)
• 4-Methoxy-N-(3-phenyl-[1,2,4]thiadiazol-5-yl)-benzamide
• 331472-31-2
• Z275024144

• Inchi： 1S/C16H13N3O2S/c1-21-13-9-7-12(8-10-13)15(20)18-16-17-14(19-22-16)11-5-3-2-4-6-11/h2-10H,1H3,(H,17,18,19,20)
• InChI Key： RGVXOHBJCGPTQH-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2C=CC=CC=2)=N1)NC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 311.07284784g/mol
• Monoisotopic Mass: 311.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide

Professional Introduction to 4-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide (CAS No. 331472-31-2)

4-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide (CAS No. 331472-31-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring, and incorporates a 3-phenyl-1,2,4-thiadiazole moiety, which is known for its broad spectrum of biological activities. The presence of a 4-methoxy substituent further modulates its pharmacological properties, making it a promising candidate for drug discovery and development.

The thiadiazole scaffold is particularly noteworthy due to its extensive utility in medicinal chemistry. Thiadiazoles are heterocyclic compounds that exhibit remarkable pharmacological activity across various therapeutic areas, including antimicrobial, antiviral, anti-inflammatory, and anticancer applications. The 3-phenyl substitution on the thiadiazole ring enhances the compound's solubility and bioavailability while also influencing its electronic properties, which are critical for receptor binding and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 4-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide with biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of novel anti-inflammatory agents. Additionally, the benzamide moiety has been extensively studied for its role in modulating pain perception and neuroprotective effects.

In vitro studies have demonstrated that derivatives of this class exhibit inhibitory activity against various enzymes implicated in cancer progression. The 4-methoxy group contributes to the compound's ability to penetrate biological membranes, thereby enhancing its intracellular activity. Furthermore, the 3-phenyl-thiadiazole core has shown promise in disrupting protein-protein interactions that are critical for tumor growth and metastasis.

The synthesis of 4-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted benzamides and thiadiazole precursors under controlled conditions. Advances in green chemistry have also led to the development of more sustainable synthetic routes that minimize waste and hazardous byproducts.

From a regulatory perspective, 4-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide (CAS No. 331472-31-2) is subject to standard pharmaceutical manufacturing guidelines to ensure safety and efficacy. Its chemical structure does not pose any immediate concerns regarding toxicity or environmental impact when handled under appropriate conditions. However, further research is needed to fully characterize its pharmacokinetic profile and potential long-term effects.

The integration of this compound into drug discovery pipelines is driven by its unique structural features and demonstrated biological activity. Researchers are exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced therapeutic properties. The versatility of the thiadiazole-benzamide hybrid structure allows for modifications at multiple positions, enabling fine-tuning of pharmacological effects for specific indications.

Future studies may focus on evaluating the compound's efficacy in preclinical models of inflammation and cancer. The combination of experimental techniques such as high-throughput screening (HTS) with machine learning algorithms will accelerate the identification of optimized derivatives with improved pharmacological profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

The growing interest in heterocyclic compounds like 4-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)benzamide underscores their importance in modern drug design. The ability to modify both the thiadiazole and benzamide moieties allows for the creation of structurally diverse libraries with tailored biological activities. This flexibility is crucial for addressing complex diseases that require multifaceted therapeutic strategies.

In conclusion, 4-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-y l)benzamide (CAS No. 331472 -31 - 2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its therapeutic potential for human health applications.